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Compound of Interest |

Compound Name: 15(Z)-Tetracosenol
Cat. No.: B15549579
Get Quote
\ J

Disclaimer: No direct toxicological studies on 15(Z)-Tetracosenol have been identified in
publicly available literature. This guide, therefore, presents a potential toxicological profile
based on data from structurally similar long-chain fatty alcohols and its corresponding
carboxylic acid, nervonic acid. The information herein is intended for research, scientific, and
drug development professionals as a preliminary guide and should not be substituted for
compound-specific toxicological evaluation.

Executive Summary

15(Z)-Tetracosenol is a C24 monounsaturated fatty alcohol. Based on the toxicological data of
analogous long-chain fatty alcohols, it is anticipated to exhibit a low order of acute and chronic
toxicity.[1][2][3][4] Long-chain alcohols (C18 and above) are generally considered non-irritating
to the skin and eyes and are not expected to be skin sensitizers.[1][3][5] Systemic toxicity is not
anticipated at occupationally relevant exposure levels. This document outlines the probable
toxicological profile of 15(Z)-Tetracosenol, drawing parallels from related compounds and
detailing standard experimental protocols for its potential toxicological assessment.

Chemical and Physical Properties
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Property Value Source
Chemical Name (152)-Tetracos-15-en-1-ol

Synonyms cis-15-Tetracosenol [6]

CAS Number 50995-29-4 [6]
Molecular Formula C24H480 [61[7]
Molecular Weight 352.64 g/mol [6][7]
Physical State Solid [6]
Purity >99% (Commercially available) [6]

Potential Toxicological Profile

The toxicological profile of 15(Z)-Tetracosenol is inferred from data on other long-chain fatty
alcohols and the structurally related nervonic acid.

Acute Toxicity

Long-chain fatty alcohols generally demonstrate a low order of acute toxicity.[2][3][4] For
instance, the oral LD50 in rats for fatty alcohols ranges from 3.1-4 g/kg for hexanol to 6-8 g/kg
for octadecanol.[4] Given that toxicity tends to decrease with increasing chain length, the acute
oral toxicity of 15(Z)-Tetracosenol is expected to be very low.[3]

Table 1: Inferred Acute Toxicity Profile of 15(Z)-Tetracosenol
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Endpoint Predicted Outcome Rationale /| Comments

Based on the low toxicity of
Acute Oral Toxicity (LD50) > 2000 mg/kg (Rat) other long-chain fatty alcohols.

[21(31[4]

Long-chain fatty alcohols are
Acute Dermal Toxicity Low poorly absorbed through the

skin.

. - Due to its expected low
Acute Inhalation Toxicity Low -
volatility.

Skin and Eye Irritation

Long-chain fatty alcohols with chain lengths of C18 and above are considered non-irritants to
the skin.[1][3][5] Similarly, the eye irritation potential for alcohols with a chain length of C12 and
above is minimal.[3] Therefore, 15(Z)-Tetracosenol is not expected to be a skin or eye irritant.

Sensitization

Long-chain fatty alcohols are not considered to be skin sensitizers.[1][3]

Repeated Dose Toxicity

Repeated dose studies on representative long-chain alcohols have shown minimal liver toxicity
at high doses.[1] The No-Observed-Adverse-Effect Level (NOAEL) for cetyl alcohol (a C16 fatty
alcohol) in repeated dose toxicity studies was found to be in the range of 750 mg/kg bw/day.[5]

Genotoxicity and Carcinogenicity

Long-chain alcohols have not shown evidence of genotoxic activity in standard assays.[1]
There is also no evidence to suggest that they are carcinogenic.[1] The structurally similar
nervonic acid has not been identified as a carcinogen by IARC.[8]

Experimental Protocols

Standardized OECD guidelines would be followed for the toxicological evaluation of 15(Z)-
Tetracosenol.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the LD50 and classify the substance according to the Globally
Harmonised System (GHS).[9]

Methodology:

Test Animals: Typically, rats of a single sex (females are often preferred) are used.[10]

» Housing and Feeding: Animals are housed in standard conditions with a controlled
environment. They are fasted prior to dosing.[10][11]

o Dose Administration: The test substance is administered orally by gavage in a single dose.
[10][11] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000
mg/kg body weight.[9]

o Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[12] Body weight is recorded weekly.[13]

o Pathology: A gross necropsy is performed on all animals at the end of the study.[13]

Dose 3 Animals at Observe for 48h
Lower Dose Level (Mortality/Toxicity)

Click to download full resolution via product page
Caption: Workflow for OECD 423 Acute Toxic Class Method.

In Vitro Cytotoxicity Assay

To assess the potential for direct cellular toxicity, an in vitro cytotoxicity assay would be
performed.
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Methodology:

o Cell Lines: A panel of relevant cell lines (e.g., HepG2 for liver toxicity, HaCaT for skin) would
be used.

o Treatment: Cells are treated with a range of concentrations of 15(Z)-Tetracosenol.

o Assay: Cell viability is assessed using a standard method such as the MTT or LDH release
assay after a defined exposure period (e.g., 24, 48, 72 hours).

o Data Analysis: The IC50 (concentration that inhibits 50% of cell viability) is calculated.
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Preparation
Culture Cell Lines Prepare Serial Dilutions
(e.g., HepG2, HaCaT) of 15(2)-Tetracosenol
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Compound Dilutions
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Add Viability Reagent
(e.g., MTT)

l
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Caption: General workflow for an in vitro cytotoxicity assay.

Potential Signaling Pathways in Metabolism
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Long-chain fatty alcohols are generally metabolized through pathways similar to those for fatty

acids.[5]
(Oxidation to AldehydeD

Oxidation to Carboxylic Acid
(Nervonic Acid)

Click to download full resolution via product page

Caption: Potential metabolic pathway of 15(Z)-Tetracosenol.

Conclusion

While specific toxicological data for 15(Z)-Tetracosenol is not available, the existing
information on analogous long-chain fatty alcohols and nervonic acid suggests a low toxicity
profile. It is predicted to be non-irritating, not a sensitizer, and to have low acute and repeated
dose toxicity. Any definitive assessment of its toxicological properties would require specific
testing following established guidelines such as those provided by the OECD. The
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experimental protocols and potential metabolic pathways outlined in this guide provide a
framework for such an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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